Cas no 55842-55-2 (N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide
• CAS No: 55842-55-2
• MF: C₁₃H₁₀N₄O
• MW: 238.244701862335
• CID: 3311808
• PubChem ID: 896334
• Update Time: 2025-10-29

N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-PYRIDINECARBOXAMIDE, N-1H-BENZIMIDAZOL-2-YL-
• N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide
• 2-(pyridine-4-carboxamido)benzimidazole
• SR-01000255114
• Z27666152
• SCHEMBL11706324
• CHEMBL3401722
• N-(1H-benzimidazol-2-yl)pyridine-4-carboxamide
• IBQULOKMIKCTRW-UHFFFAOYSA-N
• STK445151
• 55842-55-2
• EN300-14895081
• SR-01000255114-1
• AKOS003287031
• BDBM50067176
• SCHEMBL24906956

• Inchi： 1S/C13H10N4O/c18-12(9-5-7-14-8-6-9)17-13-15-10-3-1-2-4-11(10)16-13/h1-8H,(H2,15,16,17,18)
• InChI Key： IBQULOKMIKCTRW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 238.08546096Da
• Monoisotopic Mass: 238.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide

Comprehensive Overview of N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide (CAS No. 55842-55-2): Properties, Applications, and Research Insights

N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide, identified by its CAS number 55842-55-2, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a benzimidazole core with a pyridine-4-carboxamide moiety, making it a versatile scaffold for drug discovery and functional material design. Its molecular formula C13H10N4O and precise molecular weight 238.25 g/mol contribute to its distinct physicochemical properties.

Recent studies highlight the growing interest in benzimidazole derivatives like this compound due to their potential biological activities, including antimicrobial and anti-inflammatory effects. Researchers are particularly focused on its structure-activity relationship (SAR) to optimize therapeutic efficacy. The compound's hydrogen bonding capacity and aromatic stacking interactions make it valuable for designing small molecule inhibitors targeting various enzymes.

In materials science, N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide serves as a building block for organic semiconductors and luminescent materials. Its electron-rich π-system enables applications in OLED technology and sensor development, aligning with the global push for sustainable electronics. The compound's thermal stability and solubility profile in polar solvents further enhance its utility in thin-film fabrication.

Synthetic approaches to CAS 55842-55-2 typically involve condensation reactions between 2-aminobenzimidazole and isonicotinic acid derivatives, with recent optimizations focusing on green chemistry principles. Analytical characterization via HPLC, mass spectrometry, and X-ray crystallography confirms its high purity (>98%) and crystalline nature, critical for reproducibility in research applications.

The compound's ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are currently under investigation, with preliminary data suggesting favorable blood-brain barrier permeability for potential central nervous system (CNS) drug development. This aligns with trending searches about neuroprotective agents and blood-brain barrier penetration strategies in medicinal chemistry forums.

From a commercial perspective, 55842-55-2 is available as a high-purity reference standard for analytical laboratories and as a research-grade chemical for academic institutions. Its pricing reflects the complexity of synthesis and purification, with current market demand driven by pharmaceutical companies exploring kinase inhibitors and epigenetic modulators.

Environmental and safety assessments indicate that N-(1H-1,3-benzodiazol-2-yl)pyridine-4-carboxamide requires standard laboratory precautions (gloves, goggles) but doesn't exhibit extreme hazards. Proper waste disposal protocols should be followed, consistent with regulations for nitrogen-containing heterocycles.

Future research directions may explore its coordination chemistry with transition metals for catalytic applications or its incorporation into covalent organic frameworks (COFs). The compound's dual hydrogen bond donor/acceptor sites position it as a promising candidate for supramolecular chemistry studies, a hot topic in advanced materials research.

For researchers querying "benzimidazole-pyridine hybrid compounds" or "small molecule drug design 2024", this compound represents an excellent case study. Its intellectual property landscape shows growing patent activity, particularly in oncological targets and infectious disease therapeutics, though specific clinical applications remain proprietary.

In summary, CAS 55842-55-2 exemplifies the convergence of medicinal chemistry and functional materials science. Its balanced lipophilicity (LogP ~2.1) and polar surface area (PSA ~75 Ų) make it a valuable tool for addressing current challenges in targeted drug delivery and molecular electronics, ensuring its continued relevance in cutting-edge research.